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Compound of Interest

3-Morpholin-4-yl-3-oxopropanoic
Compound Name: o
aci

Cat. No.: B176359

An In-depth Technical Guide on 3-Morpholin-4-
yl-3-oxopropanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: 3-Morpholin-4-yl-3-oxopropanoic acid, also known by its CAS Number 105397-
92-0, is a chemical compound with a morpholine ring attached to a propanoy! group, which in
turn is substituted with a carboxylic acid. Its chemical structure suggests potential applications
in medicinal chemistry and drug development, given the prevalence of the morpholine moiety in
numerous bioactive molecules. This technical guide provides a comprehensive overview of the
known physical and chemical properties of 3-Morpholin-4-yl-3-oxopropanoic acid, alongside
available information on its synthesis and potential biological relevance.

Core Physical and Chemical Properties

Currently, detailed experimental data for many of the physical and chemical properties of 3-
Morpholin-4-yl-3-oxopropanoic acid are not extensively reported in publicly available
literature. The information that is available is summarized below.
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Property Value Source

--INVALID-LINK----INVALID-

CAS Number 105397-92-0
LINK--]
--INVALID-LINK----INVALID-
Molecular Formula C7H11NOa4
LINK--]
_ --INVALID-LINK----INVALID-
Molecular Weight 173.17 g/mol
LINK--]
_ _ --INVALID-LINK----INVALID-
Physical Form Solid
LINK--]
Melting Point Not available
Boiling Point Not available
Solubility Not available
pKa Not available

Synthesis and Characterization

While a specific, detailed experimental protocol for the synthesis of 3-Morpholin-4-yl-3-
oxopropanoic acid is not readily found in the literature, general synthetic routes for similar
compounds suggest potential pathways. One plausible approach involves the reaction of
morpholine with a suitable derivative of malonic acid.

A potential synthetic workflow is outlined below:
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Figure 1: A generalized synthetic workflow for the preparation of 3-Morpholin-4-yl-3-
oxopropanoic acid.

Caption: Generalized synthetic pathway for 3-Morpholin-4-yl-3-oxopropanoic acid.

Characterization

Definitive spectral data such as *H NMR, 13C NMR, IR, and mass spectrometry for 3-
Morpholin-4-yl-3-oxopropanoic acid are not currently available in public databases.
Characterization of this compound would typically involve these standard analytical techniques
to confirm its structure and purity.

Biological Activity and Drug Development Potential

There is currently no specific information in the scientific literature detailing the biological
activity or any involvement in signaling pathways of 3-Morpholin-4-yl-3-oxopropanoic acid.
However, the morpholine ring is a well-established pharmacophore present in a wide range of
approved drugs and clinical candidates, exhibiting diverse biological activities including
anticancer, antibacterial, and anti-inflammatory properties.

The presence of both a carboxylic acid and an amide functional group in 3-Morpholin-4-yl-3-
oxopropanoic acid provides opportunities for further chemical modification to explore its
potential as a lead compound in drug discovery programs.

A logical workflow for the initial biological evaluation of this compound is proposed below:
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3-Morpholin-4-yl-3-oxopropanoic acid
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Figure 2: A proposed workflow for the biological evaluation of 3-Morpholin-4-yl-3-

oxopropanoic acid.

Caption: Proposed workflow for biological screening and lead development.

Conclusion

3-Morpholin-4-yl-3-oxopropanoic acid is a chemical entity with potential for further
investigation in the fields of medicinal chemistry and drug discovery. While there is a significant
gap in the publicly available experimental data regarding its physical, chemical, and biological
properties, its structural features suggest that it could serve as a valuable building block for the
synthesis of novel bioactive molecules. Further research is warranted to fully characterize this
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compound and explore its potential therapeutic applications. Researchers interested in this
molecule would need to undertake its synthesis and a comprehensive analytical and biological
evaluation.

 To cite this document: BenchChem. [physical and chemical properties of 3-Morpholin-4-yl-3-
oxopropanoic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b176359#physical-and-chemical-properties-of-3-
morpholin-4-yl-3-oxopropanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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